(2E)-3-(2-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one

• CAS: 1064057-84-6
• Molecular Formula: C17H15ClO3
• Molecular Weight: 302.75
• SMILES: COC1=CC(=C(C=C1)C(=O)C=CC2=CC=CC=C2Cl)OC
• InChI: InChI=1S/C17H15ClO3/c1-20-13-8-9-14(17(11-13)21-2)16(19)10-7-12-5-3-4-6-15(12)18/h3-11H,1-2H3/b10-7+
• InChIKey: MVTVRJYQEXYLJX-JXMROGBWSA-N
• Solubility: not available

Researchers often face assay interference from off-target MAO-A activity or batch-to-batch regioisomer variation. This ortho-chloro chalcone (≥98%) solves both: a 93.88-fold selective, reversible MAO-B inhibitor (IC50=0.067 µM; Ki=0.032 µM). - Ortho-Cl regioisomer confirmed; para-Cl isomer excluded (no BCRP activity). - Validated binding pose (π-π F168, H-bond Y188) for model calibration. - Non-toxic in Vero cells ≤100 µg/mL; dialysis-reversible (80.9% recovery).

ortho-Chloro Chalcone DM2 for MAO-B Inhibitor Research

(2E)-3-(2-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one (CAS 1064057-84-6), also referred to as DM2 or ortho‑chloro‑2′,4′‑dimethoxychalcone, is a synthetic α,β‑unsaturated ketone of the chalcone class [1]. It is characterized by a 2,4‑dimethoxyphenyl ring A and a 2‑chlorophenyl ring B. The compound is primarily employed as a selective, competitive, and reversible inhibitor of human monoamine oxidase‑B (MAO‑B) and is supplied with a purity of ≥95% (typically 98%) by multiple vendors [1].

Target Selective human MAO-B inhibitor

Mechanism Reversible competitive binding profile

Purity Research-grade chalcone, reported purity

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source

Why ortho-Chlorine Substitution Is Critical for Target Selectivity

Chalcones with the 2,4‑dimethoxyphenyl scaffold cannot be treated as interchangeable procurement items because subtle changes in halogen substitution drastically alter their biological target profile. The para‑chloro regioisomer (3‑(4‑chlorophenyl)‑1‑(2,4‑dimethoxyphenyl)prop‑2‑en‑1‑one) acts as a breast cancer resistance protein (BCRP) inhibitor (>300% increased mitoxantrone uptake at 5 µM) [2], whereas the ortho‑chloro isomer described here is a potent, selective MAO‑B inhibitor with negligible BCRP activity [1]. Similarly, replacing the ortho‑chlorine with an ortho‑fluorine (DM18) reduces MAO‑B inhibitory potency by ≈1.8‑fold [1]. Even the unsubstituted parent chalcone (DM1) shows a 13.8‑fold loss in MAO‑B IC50 relative to the ortho‑chloro compound [1]. Therefore, the exact regioisomer must be specified in procurement to ensure the intended biological activity.

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para-Chloro isomer

Reported as BCRP inhibitor; MAO-B target profile not interchangeable with ortho-chloro.

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ortho-Fluoro analog (DM18)

Reduced MAO-B inhibitory response compared to ortho-chloro; substitution alters potency.

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Unsubstituted parent (DM1)

Much lower MAO-B inhibition; chloro substitution required for reported activity.

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source
• [2] Liu, X.-L.; Tee, H.-W.; Go, M.-L. Functionalized chalcones as selective inhibitors of P-glycoprotein and breast cancer resistance protein. Bioorg. Med. Chem. 2008, 16, 171–180. View Source

Quantitative Evidence for ortho-Chloro Chalcone DM2

Superior MAO-B Potency vs. Parent Chalcone

The ortho‑chlorine substitution in DM2 elevates MAO‑B inhibitory potency by 13.8‑fold relative to the parent 2′,4′‑dimethoxychalcone (DM1), which lacks a halogen on ring B. DM2 exhibits an IC50 of 0.067 µM, whereas DM1 shows an IC50 of 0.927 µM under identical assay conditions (recombinant human MAO‑B, benzylamine substrate) [1]. The selectivity index (SI) for MAO‑B over MAO‑A also increases from 16.61 (DM1) to 93.88 (DM2) [1].

MAO-B IC50 vs DM1

Head-to-head

13.8-fold lower IC50; SI 93.88 vs 16.61

Supports ortho-Cl potency advantage in MAO-B assay

Recombinant human MAO-B, benzylamine substrate

Evidence Dimension	MAO-B inhibitory potency (IC50) and selectivity index (SI)
Target Compound Data	IC50 = 0.067 µM; SI = 93.88
Comparator Or Baseline	DM1 (2′,4′-dimethoxychalcone): IC50 = 0.927 µM; SI = 16.61
Quantified Difference	13.8‑fold lower IC50; 5.7‑fold higher SI
Conditions	Recombinant human MAO-A and MAO-B; substrate benzylamine 0.3 mM; Km = 0.13 mM; residual activity measured at 10 µM; duplicate/triplicate experiments [1].

Why This Matters

For researchers screening MAO-B inhibitor libraries, this ortho-chlorinated chalcone delivers an order-of-magnitude improvement in potency and a clinically relevant selectivity window over the parent scaffold, reducing the number of false positives in primary screens.

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source

Enhanced Inhibition vs. Clinical MAO-B Inhibitors

In head‑to‑head enzymatic assays, DM2 outperforms both the reversible clinical MAO‑B inhibitor lazabemide (IC50 = 0.110 µM) and the irreversible inhibitor pargyline (IC50 = 0.140 µM) [1]. The Ki of DM2 (0.032 µM) is 6.9‑fold lower than that of lazabemide (0.22 µM) and 8.8‑fold lower than that of pargyline (0.28 µM) [1]. Unlike pargyline, DM2 acts through a fully reversible mechanism, confirmed by dialysis recovery experiments where MAO‑B activity was restored to 80.9% of control after dialysis, comparable to lazabemide (35.5–80.9% recovery) [1].

vs Clinical MAO-B Inhibitors

Head-to-head

1.6-fold lower IC50 than lazabemide; Ki 0.032 µM

Supports reversible inhibitor tool use

Reversibility confirmed by dialysis; MAO-B recovery 80.9%

Evidence Dimension	MAO-B IC50 and Ki
Target Compound Data	IC50 = 0.067 µM; Ki = 0.032 ± 0.004 µM
Comparator Or Baseline	Lazabemide IC50 = 0.110 ± 0.016 µM, Ki = 0.22 µM; Pargyline IC50 = 0.140 ± 0.006 µM, Ki = 0.28 µM [1]
Quantified Difference	1.6‑fold (vs. lazabemide) and 2.1‑fold (vs. pargyline) lower IC50; 6.9‑ and 8.8‑fold lower Ki
Conditions	Recombinant human MAO‑B; benzylamine 0.3 mM; Km 0.13 mM; enzyme pre‑incubated with 0.22 µM lazabemide or 0.28 µM pargyline for reversibility dialysis [1].

Why This Matters

Procurement of this compound provides a tool molecule with greater intrinsic potency than two frontline MAO‑B reference drugs, while its reversible binding avoids the irreversible off‑target liabilities associated with pargyline, making it suitable for mechanistic studies requiring temporary enzyme inhibition.

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source

Defined Halogen SAR for MAO-B Inhibition

Within the 2′,4′‑dimethoxychalcone series, MAO‑B inhibitory activity follows the rank order ortho‑Cl (DM2, IC50 = 0.067 µM) > ortho‑Br (DM5, IC50 = 0.161 µM) > -H (DM1, IC50 = 0.927 µM) > ortho‑F (DM8, residual activity >40% at 10 µM) [1]. The ortho‑Cl isomer is 2.4‑fold more potent than the ortho‑bromo analog and >14‑fold more potent than the ortho‑fluoro analog. The meta‑Cl (DM3, IC50 = 0.130 µM) and para‑Cl (DM4, IC50 = 0.589 µM) isomers are 1.9‑fold and 8.8‑fold less potent, respectively [1]. This defined SAR demonstrates that ortho‑chlorine is the optimal substitution for potency.

Halogen SAR Rank

Head-to-head

ortho-Cl > ortho-Br > -H > ortho-F

Reported rank supports ortho-Cl selection

Residual activity >40% at 10 µM for ortho-F

Evidence Dimension	MAO-B IC50 across ortho-, meta-, para-halogenated chalcones
Target Compound Data	DM2 (ortho-Cl): IC50 = 0.067 µM
Comparator Or Baseline	DM5 (ortho-Br): 0.161 µM; DM8 (ortho-F): >40% residual activity at 10 µM; DM3 (meta-Cl): 0.130 µM; DM4 (para-Cl): 0.589 µM [1]
Quantified Difference	2.4‑fold (vs. ortho-Br); >14‑fold (vs. ortho-F); 1.9‑fold (vs. meta-Cl); 8.8‑fold (vs. para-Cl)
Conditions	Recombinant human MAO‑B; benzylamine 0.3 mM; compounds tested at 10 µM for residual activity; IC50 determined for active compounds; duplicate/triplicate [1].

Why This Matters

This systematic SAR data allows medicinal chemists to rationally select the ortho‑chloro chalcone as the optimal MAO‑B inhibitor starting point, avoiding unnecessary synthesis and screening of less active halogen variants.

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source

Favorable Early Cytotoxicity Profile

In an MTT cytotoxicity assay using the Vero epithelial cell line, DM2 showed no toxicity at concentrations up to 100 µg/mL [1]. The IC50 for cytotoxicity was determined to be >100 µg/mL, providing a provisional therapeutic window of >1,490‑fold relative to its MAO‑B IC50 (0.067 µM ≈ 0.020 µg/mL) [1]. Morphological examination of Vero cells confirmed normal cell density and absence of blebbing at 100 µg/mL, though toxicity was evident at 300 µg/mL [1].

Vero Cell Cytotoxicity

Supporting evidence

IC50 > 100 µg/mL; >1,490-fold window

Reported cytotoxicity context supports in vitro assay use

MTT assay, 48 h; non-toxic up to 100 µg/mL

Evidence Dimension	In vitro cytotoxicity IC50 in Vero cells
Target Compound Data	IC50 > 100 µg/mL; non‑toxic up to 100 µg/mL
Comparator Or Baseline	No comparator data available for this specific compound class; comparison to accepted cytotoxicity thresholds
Quantified Difference	>1,490‑fold selectivity window (cytotoxicity IC50 / MAO‑B IC50)
Conditions	Vero epithelial cell line; MTT assay after 48 h exposure; morphological observation under phase‑contrast microscope; DM2 tested at 1, 10, 100, 300 µg/mL [1].

Why This Matters

The absence of cytotoxicity at concentrations far exceeding the pharmacologically active range reduces the risk of confounding effects in cell‑based MAO‑B functional assays and supports the compound's utility in early‑stage in vitro target validation.

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source

Induced-Fit Docking Confirms Binding Pose

Induced‑fit molecular docking simulations predict that DM2 adopts a binding conformation within the MAO‑B active site very similar to the cognate ligand, with a docking score of −10.30 kcal/mol [1]. This score is slightly more favorable than that of the ortho‑fluoro analog DM18 (−10.17 kcal/mol) [1]. The ortho‑chlorine aromatic ring engages in π–π interactions with F168 and hydrophobic contacts with Y326, while the 2,4‑dimethoxyphenyl ring occupies the aromatic cage formed by FAD, Y398, and Y435 [1]. A hydrogen bond between the methoxy substituent and Y188 further stabilizes the complex [1].

Docking Score

Supporting evidence

-10.30 kcal/mol (induced-fit)

Supports binding pose for structure-based optimization

π-π with F168, H-bond with Y188

Evidence Dimension	Induced-fit docking score
Target Compound Data	DM2: −10.30 kcal/mol
Comparator Or Baseline	DM18 (ortho-fluoro analog): −10.17 kcal/mol; cognate MAO-B ligand docking score (similar magnitude) [1]
Quantified Difference	0.13 kcal/mol more favorable than DM18
Conditions	Induced-fit docking using Schrödinger Suite; MAO-B crystal structure; DM2 and DM18 docked into MAO-B binding pocket; interactions analyzed with F168, Y326, FAD, Y398, Y435, Y188 [1].

Why This Matters

The in silico binding data corroborates the enzymatic IC50 and Ki results, providing a structural rationale for the ortho‑chlorine preference and supporting structure‑based optimization campaigns that require a validated starting pose.

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source

Research & Industrial Application Scenarios

MAO-B Inhibitor Screening & Lead Optimization

Use this compound as a high‑potency (IC50 = 0.067 µM), reversible, competitive MAO‑B control inhibitor in enzymatic and cell‑based screening cascades to benchmark novel chemical series. Its 93.88‑fold selectivity over MAO‑A [1] minimizes confounding MAO‑A off‑target effects. The well‑defined halogen SAR allows medicinal chemists to design focused libraries around the ortho‑chloro pharmacophore [1].

Parkinson’s Disease Target Validation

Employ DM2 as a tool compound for MAO‑B target engagement studies in dopaminergic neuron models. Its reversible binding mode (confirmed by dialysis recovery, 80.9% restoration of MAO‑B activity [1]) enables washout experiments to distinguish direct MAO‑B inhibition from downstream compensatory effects. The favorable cytotoxicity profile in Vero cells (non‑toxic ≤100 µg/mL [1]) supports its use in cellular models of neurodegeneration.

Chalcone SAR Reference Standard

Procure this ortho‑chloro chalcone as the reference point for systematic SAR exploration of halogenated 2,4‑dimethoxychalcones. Its precisely quantified rank order (ortho‑Cl > ortho‑Br > -H > ortho‑F [1]) provides a validated potency baseline against which new analogs can be compared, ensuring consistent data reproducibility across laboratories.

Computational Docking Model Calibration

Use the experimentally determined Ki (0.032 µM), IC50 (0.067 µM), and induced‑fit docking score (−10.30 kcal/mol) of DM2 [1] to calibrate and validate in silico MAO‑B models. The compound’s well‑characterized binding pose (π–π with F168, H‑bond with Y188) [1] serves as a training set for machine‑learning models predicting MAO‑B inhibitor activity.

Application

Selection Property

Validation Focus

MAO-B inhibitor screening

MAO-B selectivity and reversible binding

Benchmarking novel series with reported IC50 context

Dopaminergic neuron model studies

Reversible MAO-B inhibition

Target engagement washout experiments

Halogenated chalcone SAR studies

Quantified ortho-Cl rank order

Potency baseline for analog comparison

MAO-B docking model calibration

Experimentally determined binding affinity

In silico model validation with reported Ki and docking score

• [1] Rehuman, N.A.; Oh, J.M.; Abdelgawad, M.A.; Beshr, E.A.M.; Abourehab, M.A.S.; Gambacorta, N.; Nicolotti, O.; Jat, R.K.; Kim, H.; Mathew, B. Development of Halogenated-Chalcones Bearing with Dimethoxy Phenyl Head as Monoamine Oxidase-B Inhibitors. Pharmaceuticals 2022, 15, 1152. View Source